Cas no 83784-16-1 (Sodium 5-[3-(3-carboxy-4-hydroxy-5-methylphenyl)-1,1-dioxido-3h-2 ,1-benzoxathiol-3-yl]-2-hydroxy-3-methylbenzoate)

• Product name: Sodium 5-[3-(3-carboxy-4-hydroxy-5-methylphenyl)-1,1-dioxido-3h-2 ,1-benzoxathiol-3-yl]-2-hydroxy-3-methylbenzoate
• CAS No: 83784-16-1
• MF: C₂₃H₁₇NaO₉S
• Molecular Weight: 492.4304
• CID: 1812741
• PubChem ID: 5351961

Sodium 5-[3-(3-carboxy-4-hydroxy-5-methylphenyl)-1,1-dioxido-3h-2 ,1-benzoxathiol-3-yl]-2-hydroxy-3-methylbenzoate Properties

Names and Identifiers

• Sodium 5-[3-(3-carboxy-4-hydroxy-5-methylphenyl)-1,1-dioxido-3h-2 ,1-benzoxathiol-3-yl]-2-hydroxy-3-methylbenzoate
• 5,5'-(3H-2,1-Benzoxathiol-3-ylidene)bis(3-methylsalicylic) acid S,S-dioxide, sodium salt
• sodium 5-[3-(3-carboxy-4-hydroxy-5-methyl-phenyl)-1,1-dioxo-benzo[c]oxathiol-3-yl]-2-hydroxy-3-methyl-benzoate
• Benzoic acid,5-cyclohexadien-1-ylidene)(2-sulfophenyl)methyl]-2-hydroxy-3-methyl-, trisodium salt
• NSC-112257
• 83784-16-1
• EINECS 280-847-2
• D90459
• HJEGHSWGWSAZBS-UHFFFAOYSA-N
• SODIUM 5-[3-(3-CARBOXY-4-HYDROXY-5-METHYLPHENYL)-1,1-DIOXO-2,1??-BENZOXATHIOL-3-YL]-2-HYDROXY-3-METHYLBENZOIC ACID
• NSC112257

• Inchi： InChI=1S/C23H18O9S.Na/c1-11-7-13(9-15(19(11)24)21(26)27)23(14-8-12(2)20(25)16(10-14)22(28)29)17-5-3-4-6-18(17)33(30,31)32-23;/h3-10,24-25H,1-2H3,(H,26,27)(H,28,29);/q;+1
• InChIKey： HJEGHSWGWSAZBS-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1O)C(=O)O)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)C(=O)O.[Na+]

Computed Properties

• 精确分子量: 493.05692260g/mol
• 同位素质量: 493.05692260g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 4
• 氢键受体数量: 9
• 重原子数量: 34
• 可旋转化学键数量: 4
• 复杂度: 839
• 共价键单元数量: 2
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 167Ų